Cas no 871332-96-6 (3-Ethoxy-5-trifluoromethylphenylboronic acid)

• Product Name: 3-Ethoxy-5-trifluoromethylphenylboronic acid
• CAS No: 871332-96-6
• MF: C₉H₁₀BF₃O₃
• MW: 233.980113506317
• MDL: MFCD08056361
• CID: 719329
• PubChem ID: 44717589
• Update Time: 2024-10-26

3-Ethoxy-5-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-(trifluoromethyl)phenylboronic acid
• 3-Ethoxy-5-(Trifluoromethyl)Benzeneboronic Acid
• [3-ethoxy-5-(trifluoromethyl)phenyl]boronic acid
• 3-Ethoxy-5-trifluoromethylphenylboronic acid
• Boronic acid,B-[3-ethoxy-5-(trifluoromethyl)phenyl]-
• (3-ethoxy-5-(trifluoromethyl)phenyl)boronic acid
• 3-Ethoxy-5-(trifluoromethyl)benzeneboronic acid 98%
• 3-Ethoxy-5-(trifluoromethyl)benzeneboronicacid98%
• Boronic acid, B-[3-ethoxy-5-(trifluoromethyl)phenyl]-
• DTXSID90660238
• ATZRXKHRSOTBAM-UHFFFAOYSA-N
• DB-008839
• AKOS015838684
• AS-67195
• 871332-96-6
• SCHEMBL12260219
• J-512409
• 3-ethoxy-5-(trifluoromethyl)benzeneboronic acid, AldrichCPR
• MFCD08056361
• I12114
• 3-ETHOXY-5-(TRIFLUOROMETHYL)PHENYLBORONICACID

• MDL： MFCD08056361
• Inchi： 1S/C9H10BF3O3/c1-2-16-8-4-6(9(11,12)13)3-7(5-8)10(14)15/h3-5,14-15H,2H2,1H3
• InChI Key： ATZRXKHRSOTBAM-UHFFFAOYSA-N
• SMILES： B(C1=CC(C(F)(F)F)=CC(OCC)=C1)(O)O

Computed Properties

• Exact Mass: 234.06800
• Monoisotopic Mass: 234.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.31
• Melting Point: 173-176
• Boiling Point: 330.9±52.0 °C at 760 mmHg
• Flash Point: 153.9±30.7 °C
• Refractive Index: 1.466
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 49.69000
• LogP: 0.78390
• pka: 7.16±0.10(Predicted)
• Solubility: Slightly soluble in water.

3-Ethoxy-5-trifluoromethylphenylboronic acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT, KEEP COLD
• Storage Condition：Ambient temperatures.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters